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Compound of Interest

Compound Name: 3,5-Bis(trifluoromethyl)anisole

Cat. No.: B1333870

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling 3,5-
Bis(trifluoromethyl)anisole (CAS No. 349-60-0). Adherence to these procedures is critical for
ensuring laboratory safety and regulatory compliance.

Hazard Identification and Safety Precautions

3,5-Bis(trifluoromethyl)anisole is a flammable liquid that can cause skin, eye, and respiratory
irritation. It is crucial to handle this chemical with appropriate personal protective equipment
(PPE) in a well-ventilated area, away from ignition sources.

GHS Hazard Classification:

e Flammable Liquids: Category 3

o Skin Irritation: Category 2

o Eye Irritation: Category 2A

» Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory system)[1]
Signal Word: Warning

Hazard Statements:

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1333870?utm_src=pdf-interest
https://www.benchchem.com/product/b1333870?utm_src=pdf-body
https://www.benchchem.com/product/b1333870?utm_src=pdf-body
https://www.benchchem.com/product/b1333870?utm_src=pdf-body
https://www.sigmaaldrich.com/JP/ja/sds/aldrich/424765
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1333870?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

H226: Flammable liquid and vapor.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.
Pictograms:

e GHSO02: Flame

e GHSO07: Exclamation Mark

Physical and Chemical Properties

A summary of the key quantitative data for 3,5-Bis(trifluoromethyl)anisole is provided in the
table below for easy reference.

Property Value Source
CAS Number 349-60-0 [2]
Molecular Formula CoHeFsO [2]
Molecular Weight 244.13 g/mol

Appearance Colorless liquid [3]
Boiling Point 158-160 °C

Flash Point 55.4°C

Density 1.352 g/cm3

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 3,5-Bis(trifluoromethyl)anisole to minimize
exposure and ensure personal safety.
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PPE Category

Specification

Rationale

Eye Protection

Chemical safety goggles or a
face shield.[3]

Protects against splashes and
vapors that can cause serious

eye irritation.

Hand Protection

Chemical-resistant gloves
(e.g., nitrile rubber).[3]

Prevents skin contact, which

can cause irritation.

Skin and Body Protection

Flame-retardant lab coat and

closed-toe shoes.

Protects against accidental
skin contact and provides a

barrier in case of fire.

Respiratory Protection

Use in a well-ventilated fume
hood. If ventilation is
inadequate, a NIOSH-
approved respirator with
appropriate cartridges for
organic vapors should be

used.

Prevents inhalation of vapors
that can cause respiratory tract

irritation.

Operational Plan: Step-by-Step Handling Procedure

Review Safety Data Sheet (SDS): Before beginning any work, thoroughly read and

understand the SDS for 3,5-Bis(trifluoromethyl)anisole.

Ensure Proper Ventilation: All handling of this chemical must be conducted in a certified

chemical fume hood.[3]

Assemble PPE: Put on all required personal protective equipment as detailed in the table

above.

Prepare Work Area: Ensure the fume hood is clean and uncluttered. Have all necessary

equipment and reagents within reach to avoid unnecessary movement.

Locate Emergency Equipment: Confirm the location and functionality of the nearest safety

shower, eyewash station, and fire extinguisher.[4]
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» Grounding and Bonding: When transferring the chemical from one container to another,
ground and bond the containers to prevent static discharge, which could be an ignition
source.[4]

o Use Spark-Proof Tools: Employ tools made of non-sparking materials to avoid ignition of
flammable vapors.[4]

e Avoid Inhalation and Contact: Keep the fume hood sash at the lowest practical height. Avoid
direct contact with the liquid and inhalation of vapors.[4]

o Keep Containers Closed: When not in use, ensure the container is tightly sealed to prevent
the escape of vapors.[4]

o Store in a Flammable Liquid Storage Cabinet: Keep the container in a designated, well-
ventilated, and cool area away from heat, sparks, and open flames.[4]

e Incompatible Materials: Store away from strong oxidizing agents.[4]

Disposal Plan

All waste containing 3,5-Bis(trifluoromethyl)anisole must be treated as hazardous waste.
» Waste Collection:

o Collect all liquid waste, including any rinsates from cleaning glassware, in a designated,
properly labeled, and sealed container.

o Label the container clearly as "Hazardous Waste: 3,5-Bis(trifluoromethyl)anisole” and
include the appropriate hazard symbols.

o Solid waste contaminated with the chemical (e.g., absorbent materials, gloves, paper
towels) should be collected in a separate, clearly labeled, and sealed container.

o Waste Segregation:
o Halogenated organic waste must be segregated from non-halogenated waste streams.

e Disposal Procedure:
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o Follow your institution's specific guidelines for the disposal of hazardous chemical waste.

o Contact your institution's Environmental Health and Safety (EHS) department to arrange
for the pickup and disposal of the waste containers.

Emergency Procedures
For Minor Spills (contained within the fume hood):
o Alert Personnel: Inform others in the immediate area of the spill.

e Containment: Use an inert absorbent material such as vermiculite, sand, or earth to contain
the spill.[4]

e Cleanup:

o Using non-sparking tools, carefully collect the absorbed material and place it into a
labeled, sealable container for hazardous waste disposal.[4]

o Wipe the spill area with a suitable solvent (e.g., acetone), collecting the cleaning materials
as hazardous waste.

» Ventilation: Ensure the area is well-ventilated.

For Major Spills (outside of the fume hood):

o Evacuate: Immediately evacuate the area.

o Alert: Activate the nearest fire alarm and notify your institution's emergency response team.
e Ventilate: If it is safe to do so, increase ventilation to the area.

o Prevent Entry: Restrict access to the spill area.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[4]
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» Skin Contact: Remove contaminated clothing and flush the affected skin with plenty of water
for at least 15 minutes. Seek medical attention if irritation persists.[4]

 Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. If not
breathing, give artificial respiration. Seek immediate medical attention.[4]

 Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth
with water and give them 2-4 cupfuls of milk or water. Seek immediate medical attention.[4]

Experimental Workflow Visualization

The following diagram illustrates the standard workflow for the safe handling of 3,5-
Bis(trifluoromethyl)anisole.
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Caption: Workflow for Safe Handling of 3,5-Bis(trifluoromethyl)anisole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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